3,5-Dibromofolic acid
Overview
Description
3,5-Dibromofolic acid (3,5-DBFA) is a synthetic compound that is widely used in scientific research due to its unique properties. It is a brominated derivative of folic acid, a vitamin B9 that is essential for human health. It is a highly versatile molecule that has been used in a variety of scientific applications, including biochemical and physiological studies, drug development, and lab experiments.
Scientific Research Applications
Structural and Vibrational Analysis
3,5-Dibromosalicylic acid (DBSA) has been the subject of extensive structural and vibrational analyses. Studies involving Density Functional Theory (DFT) computations and vibrational spectra, including both FT-IR and FT-Raman, have been conducted to understand the molecular structures, vibrational wavenumbers, and infrared intensities. Computational studies have revealed details about the molecule's conformers, intermolecular hydrogen bonds in its dimer structure, and intramolecular hyperconjugative interactions. These analyses are crucial for understanding the physicochemical properties of DBSA and its derivatives, which can be instrumental in various scientific applications (Balachandran, Rajeswari, & Lalitha, 2012).
Synthesis and Characterization
The synthesis and characterization of related compounds, like 2,6-Dibromoaniline, have been studied for their potential in creating pharmaceuticals, alkaloids, and ferromagnetics. The methodologies for synthesizing these compounds involve steps like hydrolysis and bromination, providing insights into chemical synthesis routes that can be applied to 3,5-Dibromofolic acid and its analogs for developing various applications in medicine and material science (Geng Rui-xue, 2004).
Comparative Studies
Comparative experimental and quantum chemical studies on monomeric and dimeric structures of related compounds, like 3,5-dibromoanthranilic acid, have been performed. These studies involve a combination of experimental techniques (FT-IR, FT-Raman, UV, NMR) and quantum chemical calculations. Such studies provide a comprehensive understanding of the structural, electronic, and optical properties of these compounds, which are essential for their potential applications in scientific research (Karabacak & Cinar, 2012).
Future Directions
properties
IUPAC Name |
(2S)-2-[[4-[(2-amino-4-oxo-3H-pteridin-6-yl)methylamino]-2,6-dibromobenzoyl]amino]pentanedioic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17Br2N7O6/c20-9-3-7(23-5-8-6-24-15-14(25-8)17(32)28-19(22)27-15)4-10(21)13(9)16(31)26-11(18(33)34)1-2-12(29)30/h3-4,6,11,23H,1-2,5H2,(H,26,31)(H,29,30)(H,33,34)(H3,22,24,27,28,32)/t11-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDSIRULHWXBNQB-NSHDSACASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Br)C(=O)NC(CCC(=O)O)C(=O)O)Br)NCC2=CN=C3C(=N2)C(=O)NC(=N3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(C=C(C(=C1Br)C(=O)N[C@@H](CCC(=O)O)C(=O)O)Br)NCC2=CN=C3C(=N2)C(=O)NC(=N3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17Br2N7O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
599.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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